Cas no 21155-37-3 (Benzenamine, 4,4'-methylenebis[2,6-dibromo-)

Benzenamine, 4,4'-methylenebis[2,6-dibromo- structure
21155-37-3 structure
Product Name:Benzenamine, 4,4'-methylenebis[2,6-dibromo-
CAS No:21155-37-3
MF:C13H10Br4N2
MW:513.847899913788
CID:238852
PubChem ID:10874935
Update Time:2025-04-19

Benzenamine, 4,4'-methylenebis[2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 21155-37-3
    • MNTMJNPPGNMEME-UHFFFAOYSA-N
    • bis(3,5-dibromo-4-aminophenyl)methane
    • Benzenamine, 4,4'-methylenebis[2,6-dibromo-
    • SCHEMBL5981517
    • Inchi: 1S/C13H10Br4N2/c14-8-2-6(3-9(15)12(8)18)1-7-4-10(16)13(19)11(17)5-7/h2-5H,1,18-19H2
    • InChI Key: MNTMJNPPGNMEME-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)CC1C=C(C(=C(C=1)Br)N)Br)Br)N

Computed Properties

  • Exact Mass: 509.7577
  • Monoisotopic Mass: 509.75775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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